Cas no 14486-08-9 (L-Alanine,L-methionyl-L-methionyl-)

• Product Name: L-Alanine,L-methionyl-L-methionyl-
• CAS No: 14486-08-9
• MF: C₁₃H₂₅N₃O₄S₂
• MW: 351.485300779343
• CID: 138057
• PubChem ID: 40496720
• Update Time: 2025-04-19

L-Alanine,L-methionyl-L-methionyl- Chemical and Physical Properties

Names and Identifiers

• L-Alanine,L-methionyl-L-methionyl-
• H-Met-Met-Ala-OH
• L-MET-MET-ALA
• H2N-Met-Met-Ala-OH
• L-methionyl-L-methionyl-L-alanine
• L-Met-L-Met-L-Ala
• L-Met-L-Met-L-Ala-OH
• N-(N-L-Methionyl-L-methionyl)-L-aranine
• Met-Met-Ala
• Methionyl-methionyl-alanine
• CHEBI:160926
• L-Alanine, L-methionyl-L-methionyl-
• DTXSID901299289
• CHEMBL1222263
• 14486-08-9
• (2S)-2-[[(2S)-2-[[(2S)-2-amino-4-methylsulfanylbutanoyl]amino]-4-methylsulfanylbutanoyl]amino]propanoic acid
• (2S)-2-[[(2S)-2-[[(2S)-2-amino-4-methylsulanylbutanoyl]amino]-4-methylsulanylbutanoyl]amino]propanoic acid
• (S)-2-((S)-2-((S)-2-Amino-4-(methylthio)butanamido)-4-(methylthio)butanamido)Propanoic acid

• Inchi： 1S/C13H25N3O4S2/c1-8(13(19)20)15-12(18)10(5-7-22-3)16-11(17)9(14)4-6-21-2/h8-10H,4-7,14H2,1-3H3,(H,15,18)(H,16,17)(H,19,20)/t8-,9-,10-/m0/s1
• InChI Key： FMYLZGQFKPHXHI-GUBZILKMSA-N
• SMILES： S(C)CC[C@@H](C(N[C@H](C(=O)O)C)=O)NC([C@H](CCSC)N)=O

Computed Properties

• Exact Mass: 351.12900
• Monoisotopic Mass: 351.12864863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 172Ų

Experimental Properties

• Density: 1.244±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (60 g/l) (25 º C),
• PSA: 172.12000
• LogP: 1.37610